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An In-depth Technical Guide to N-tert-butylacrylamide

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-tert-butylacrylamide (NTBA) is a versatile monofunctional acrylamide monomer notable for

its hydrophobic tert-butyl group. This technical guide provides a comprehensive overview of

NTBA, including its chemical identity, physicochemical properties, synthesis, and

polymerization methods. It also explores its diverse applications, particularly in the realms of

polymer chemistry and drug delivery systems. Detailed experimental protocols and graphical

representations of key processes are included to facilitate practical application and further

research.

Chemical Identity and Synonyms
N-tert-butylacrylamide is a white to off-white crystalline solid.[1][2] Its unique structure,

featuring a bulky hydrophobic tert-butyl group, imparts specific characteristics to the polymers

derived from it.[3]

CAS Number: 107-58-4[2][4][5]

Synonyms:

N-(1,1-Dimethylethyl)-2-propenamide[2][4][5]
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N-t-Butylacrylamide[2][5]

TBA[1][4]

NTBA[6]

N-Acryloyl-tert-butylamine[4]

Acrylamide, N-tert-butyl-[4]

n-(1,1-dimethylethyl)-2-propenamid[4]

Physicochemical Properties
A summary of the key physicochemical properties of N-tert-butylacrylamide is presented in

the table below. This data is essential for its handling, storage, and application in various

experimental setups.

Property Value Reference(s)

Molecular Formula C₇H₁₃NO [1][4]

Molecular Weight 127.18 g/mol [1][2][4][6]

Melting Point 126-130 °C [1][2][5][7][8]

Boiling Point 235.98 °C (estimate) [1]

Density 1.20 g/cm³ [2][8]

Solubility in Water 1 g/L at 30°C [1]

logP 1.45 at 25°C [1]

Vapor Pressure 0.385 Pa at 25°C [1]

Synthesis of N-tert-butylacrylamide
N-tert-butylacrylamide is commonly synthesized via the Ritter reaction.[2][4] This reaction

involves the addition of a carbocation, generated from an alcohol or alkene in the presence of a

strong acid, to a nitrile.
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General Experimental Protocol for Synthesis
The following protocol is a representative method for the synthesis of N-tert-butylacrylamide:

Reactant Preparation: In a reaction flask equipped with a stirrer and cooling bath, a solution

of acrylonitrile (5.3 g), tert-butyl alcohol (7.4 g), and acetic acid (50 ml) is prepared.

Acid Addition: The solution is cooled in an ice bath, and concentrated sulfuric acid (10.1 g,

97%) is added dropwise, ensuring the temperature remains below 40°C.

Reaction: The mixture is maintained at 40°C for 1 hour with continuous stirring.

Precipitation: The reaction mixture is then poured into 200 g of ice water while stirring,

leading to the precipitation of the product.

Purification: The precipitate is collected by filtration, washed thoroughly with water, and dried

to yield N-tert-butylacrylamide. Recrystallization from a suitable solvent like warm dry

benzene can be performed for further purification.[9][10]

A simplified workflow for the synthesis of N-tert-butylacrylamide is depicted below.
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Synthesis Workflow of N-tert-butylacrylamide
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Polymerization of N-tert-butylacrylamide
N-tert-butylacrylamide is a valuable monomer for the production of a variety of polymers and

copolymers.[6] Its temperature-sensitive nature makes it particularly useful in the development

of smart polymers.[2]

Experimental Protocol for Free Radical
Copolymerization
This protocol describes a general procedure for the copolymerization of N-tert-

butylacrylamide with another monomer, such as N-vinylpyrrolidone:

Monomer Solution: A total of 5g of monomers (N-tert-butylacrylamide and N-

vinylpyrrolidone) and 50 mg of a free radical initiator like 2,2'-azobisisobutyronitrile (AIBN)

are dissolved in a suitable solvent (e.g., Dioxane or DMF) in a reaction tube to form a

homogenous solution.[9][11][12]

Inert Atmosphere: The mixture is flushed with an inert gas, such as oxygen-free dry nitrogen,

to remove oxygen which can inhibit polymerization.[9][11]

Polymerization: The reaction vessel is sealed and placed in a thermostat bath at a specific

temperature (e.g., 60-70°C) to initiate polymerization.[9][11][12] The reaction is allowed to

proceed for a duration that yields a conversion below 10%.[9]

Precipitation and Purification: After cooling, the polymer solution is poured into a non-solvent,

such as ice-cold water or methanol, to precipitate the copolymer.[9][11][12] The precipitate is

then washed with a suitable solvent (e.g., methanol) to remove any unreacted monomers.[9]

[11][12]

Drying: The purified copolymer is dried in a vacuum oven for 24 hours.[11][12]

Below is a graphical representation of the copolymerization workflow.
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Copolymerization Workflow
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Applications in Research and Drug Development
The unique properties of N-tert-butylacrylamide and its polymers make them suitable for a

range of applications.

Drug Delivery Systems
The temperature-sensitive nature of NTBA-based polymers makes them promising candidates

for smart drug delivery systems.[2][13] These polymers can undergo conformational changes in

response to temperature variations, enabling controlled release of therapeutic agents.[2]

Copolymers of NTBA can be formulated into hydrogels for encapsulating and delivering drugs

like bovine serum albumin.[1][13]

Anti-Angiogenic Cancer Therapy
N-tert-butylacrylamide has been utilized in studies on abiotic anti-VEGF nanoparticles for anti-

angiogenic cancer therapy.[1][13]

Cell Immobilization and Protein Dewatering
The properties of NTBA are also beneficial for applications such as the immobilization of cells

and the dewatering of proteins.[2][13]

Other Industrial Applications
Beyond biomedical applications, NTBA and its copolymers are used in various industries,

including:

Personal Care: In hair care products, its polymers provide excellent curl retention.[13]

Paper Industry: It acts as a retention aid, improving the flocculation of pulp fibers.[2][13]

Coatings and Adhesives: It enhances the thermal stability and durability of coatings and

adhesives.[6]

Thickeners: Copolymers of NTBA and acrylic acid are effective thickening agents, even

under high pH conditions.[2][13]
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Safety and Handling
N-tert-butylacrylamide is considered hazardous and should be handled with appropriate

safety precautions. It is harmful if swallowed and causes serious eye irritation.[14] Always refer

to the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.[14]

It is recommended to work in a well-ventilated area and use personal protective equipment,

including gloves and safety glasses.[14]

Conclusion
N-tert-butylacrylamide is a monomer with significant potential in both academic research and

industrial applications. Its unique chemical structure and the resulting properties of its

polymers, particularly their temperature sensitivity, open up numerous possibilities in fields

ranging from advanced materials to innovative drug delivery systems. This guide provides a

foundational understanding of NTBA, offering detailed protocols and data to support its

application in scientific and developmental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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